molecular formula C9H9Cl2NO B8301508 2,6-Dichloro-4-(cyclopropylmethoxy)pyridine

2,6-Dichloro-4-(cyclopropylmethoxy)pyridine

Cat. No.: B8301508
M. Wt: 218.08 g/mol
InChI Key: UBCWKMCMTFVFAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dichloro-4-(cyclopropylmethoxy)pyridine is a useful research compound. Its molecular formula is C9H9Cl2NO and its molecular weight is 218.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9Cl2NO

Molecular Weight

218.08 g/mol

IUPAC Name

2,6-dichloro-4-(cyclopropylmethoxy)pyridine

InChI

InChI=1S/C9H9Cl2NO/c10-8-3-7(4-9(11)12-8)13-5-6-1-2-6/h3-4,6H,1-2,5H2

InChI Key

UBCWKMCMTFVFAZ-UHFFFAOYSA-N

Canonical SMILES

C1CC1COC2=CC(=NC(=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

109 mg of cyclopropylcarbinol was dissolved in 2 ml of dimethylformamide, and 60 mg of 60% sodium hydride was added thereto under ice water cooling, and the mixture was stirred at room temperature for 20 minutes. To the reaction solution was added 400 mg of 2,4,6-trichloropyridine, and stirred at room temperature for 30 minutes. The reaction solution was added with water and subjected to extraction with ethyl acetate. The organic layer was washed with brine, and then dried over magnesium sulfate. The solvent was distilled off under reduced pressure, and then the obtained residue was purified by silica gel column chromatography to obtain 133 mg of the objective compound as colorless oil.
Quantity
109 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
60 mg
Type
reactant
Reaction Step Two
Quantity
400 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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